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Compound of Interest

Compound Name: 2-Bromopropene

Cat. No.: B1265445 Get Quote

A comprehensive guide to the safe handling of 2-Bromopropene, outlining essential personal

protective equipment (PPE), operational protocols, and disposal procedures for laboratory

personnel.

Hazard Overview
2-Bromopropene (also known as 2-bromopropylene) is a highly flammable and volatile

organobromine compound. It poses several risks to laboratory personnel, including skin

irritation, serious eye irritation, and potential respiratory tract irritation. Proper handling and the

use of appropriate personal protective equipment are critical to ensure safety.

Chemical and Physical Properties
Understanding the properties of 2-Bromopropene is fundamental to its safe handling.
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Property Value

Appearance Colorless to light yellow liquid

Molecular Formula C₃H₅Br

Boiling Point 59-60 °C (138-140 °F)

Flash Point -10 °C (14 °F)

Density 1.43 g/cm³ at 25 °C

Vapor Pressure 207 hPa at 20 °C

Solubility Insoluble in water

Stability Stable under recommended storage conditions

Personal Protective Equipment (PPE) Plan
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin

contact, and eye contact.

Protection Type Specification

Eye/Face
Wear chemical safety goggles that meet EN166

standards or a face shield (minimum 8-inch).

Skin

Gloves: Wear chemical-resistant, impervious

gloves such as Butyl rubber or Viton®. Inspect

gloves for integrity before use. Body: Wear a

flame-retardant lab coat and closed-toe shoes.

Respiratory

All handling of 2-Bromopropene must be

conducted in a certified chemical fume hood. If a

fume hood is not available, a full-face respirator

with appropriate cartridges must be used.

Operational Plan: Handling and Storage
Handling:
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Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Grounding: 2-Bromopropene is highly flammable; take precautionary measures against

static discharge by grounding all containers and equipment.

Dispensing: Work in a well-ventilated area, specifically within a chemical fume hood. Avoid

contact with skin, eyes, and clothing. Avoid breathing vapors or mist.

Inert Atmosphere: For sensitive reactions, handle under an inert gas like argon or nitrogen.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Keep the container tightly closed and sealed until ready for use.

Store away from incompatible materials such as oxidizing agents.

Safe Handling Workflow
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Preparation Phase

Handling Phase

Post-Handling Phase Emergency Protocol
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Caption: Workflow for the safe handling of 2-Bromopropene from preparation to disposal.
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Emergency Procedures: First Aid
Immediate action is crucial in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Disposal Plan
2-Bromopropene and any materials contaminated with it are considered hazardous waste.

Collection: Collect waste in a designated, properly labeled, and sealed container. Do not mix

with other waste streams unless compatibility is confirmed.

Storage: Store the waste container in a cool, dry, well-ventilated area, away from

incompatible materials, until disposal.

Disposal: Disposal must be carried out by a licensed professional waste disposal service.

Adhere strictly to all local, state, and federal environmental regulations. Do not dispose of

down the drain or into the environment.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
Bromopropene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265445#personal-protective-equipment-for-
handling-2-bromopropene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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